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Compound of Interest

Compound Name: LY2857785

Cat. No.: B608723 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for the safe disposal of

LY2857785, a potent CDK inhibitor with potential anticancer activity. Due to its cytotoxic nature,

LY2857785 and its associated waste must be managed as hazardous chemical waste.

Storage and Handling of LY2857785
Proper storage is the first step in a safe handling and disposal lifecycle. Below are the

recommended storage conditions for LY2857785.

Form Storage Temperature Stability

Solid (Powder) -20°C ≥ 4 years[1]

In Solvent (e.g., DMSO) -80°C Up to 1 year[2]

When handling LY2857785, appropriate personal protective equipment (PPE) is crucial. This

includes double chemotherapy gloves, a protective gown, and eye protection.[3][4] All

manipulations of the solid compound or its solutions should be performed in a designated area,

preferably within a chemical fume hood or biological safety cabinet to prevent inhalation of dust

or aerosols.[4][5]

Step-by-Step Disposal Protocol for LY2857785
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The following procedures are based on general guidelines for the disposal of hazardous and

antineoplastic chemical waste. Always consult your institution's Environmental Health and

Safety (EH&S) department for specific local regulations.

Step 1: Waste Segregation and Collection
Proper segregation of waste streams is critical to prevent dangerous reactions and ensure

compliant disposal.

Solid LY2857785 Waste:

Collect unused or expired solid LY2857785 in its original container or a clearly labeled,

sealed container.

This waste stream should be designated as "Hazardous Chemical Waste" and may also

require a "Cytotoxic" or "Antineoplastic" label.[3]

LY2857785 Solutions (e.g., in DMSO):

Collect all solutions containing LY2857785 in a dedicated, leak-proof, and compatible

waste container.[6]

Since DMSO is a combustible solvent, this waste should be treated as flammable organic

waste.[6]

The container must be clearly labeled with "Hazardous Waste," the chemical names

(LY2857785, DMSO), and an approximate concentration.

Contaminated Labware and PPE:

Sharps: Needles, syringes, and other sharp objects contaminated with LY2857785 must

be disposed of in a designated, puncture-resistant sharps container labeled for

cytotoxic/chemotherapy waste.[4][7]

Non-Sharps: Gloves, pipette tips, vials, and other disposable items contaminated with

LY2857785 should be collected in a dedicated, clearly labeled hazardous waste bag or

container.[3][4] These items are often referred to as "trace chemotherapy waste."

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b608723?utm_src=pdf-body
https://www.benchchem.com/product/b608723?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b608723?utm_src=pdf-body
https://www.benchchem.com/product/b608723?utm_src=pdf-body
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://www.benchchem.com/product/b608723?utm_src=pdf-body
https://www.benchchem.com/product/b608723?utm_src=pdf-body
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/genAntineoplasticAgent_SOP.pdf
https://www.pogo.ca/wp-content/uploads/2014/10/Safe-Handling-Guidelines-for-AHOPCA-Countries.pdf
https://www.benchchem.com/product/b608723?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/genAntineoplasticAgent_SOP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Labeling and Storage of Waste
Proper labeling is essential for identification and safe handling by waste management

personnel.

All waste containers must be securely closed and labeled with a hazardous waste tag

provided by your institution's EH&S department.

The label must clearly identify the contents, including the full chemical name "LY2857785"

and any solvents (e.g., DMSO).

Store waste containers in a designated satellite accumulation area until they are collected for

disposal. Ensure that incompatible waste types are segregated.

Step 3: Decontamination of Work Surfaces
After handling LY2857785, all work surfaces and equipment should be thoroughly

decontaminated. Use a suitable cleaning agent, followed by a rinse with water. All cleaning

materials (e.g., absorbent pads, wipes) must be disposed of as contaminated solid waste.[4]

Step 4: Arranging for Waste Pickup
Once a waste container is full or no longer in use, arrange for its collection by your institution's

hazardous waste management service. Do not dispose of any LY2857785 waste down the

drain or in the regular trash.[8]

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of LY2857785 and

associated materials.
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Caption: Workflow for the segregation and disposal of LY2857785 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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